Cas no 96452-50-5 (tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate)

• Product Name: tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate
• CAS No: 96452-50-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD24472687
• CID: 4359632
• PubChem ID: 86123196
• Update Time: 2025-04-24

tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylic acid, 2-oxo-, 1,1-dimethylethyl ester
• tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate
• AKOS033980128
• N-Boc pyridone
• WDA45250
• Z1508734974
• tert-butyl2-oxo-1,2-dihydropyridine-1-carboxylate
• 96452-50-5
• EN300-317969
• tert-butyl 2-oxopyridine-1-carboxylate
• RKUVHEXFZZRQRR-UHFFFAOYSA-N

• MDL： MFCD24472687
• Inchi： 1S/C10H13NO3/c1-10(2,3)14-9(13)11-7-5-4-6-8(11)12/h4-7H,1-3H3
• InChI Key： RKUVHEXFZZRQRR-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(OC(C)(C)C)=O)C=CC=C1

Computed Properties

• Exact Mass: 195.08954328Da
• Monoisotopic Mass: 195.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines